N-(4-Chloro-2-methylphenyl)-4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)benzenesulfonamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxybenzenesulfonamide
• InChI: InChI=1S/C19H13Cl2F3N2O3S/c1-11-8-13(20)2-7-17(11)26-30(27,28)15-5-3-14(4-6-15)29-18-16(21)9-12(10-25-18)19(22,23)24/h2-10,26H,1H3
• InChI Key: BMWYELAAXDTYRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NS(=O)(=O)C2=CC=C(C=C2)OC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C19H13Cl2F3N2O3S
• Molecular Weight: 477.3 g/mol

Description

N-(4-Chloro-2-methylphenyl)-4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)benzenesulfonamide is a useful research compound. Its molecular formula is C19H13Cl2F3N2O3S and its molecular weight is 477.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel derivatives of this compound with potential applications ranging from anti-inflammatory, analgesic, antioxidant, anticancer, to anti-HCV agents. These derivatives were synthesized through reactions involving ethyl α-bromoacetate and anhydrous sodium acetate in dry ethanol, followed by structural determination through spectral methods. The studies found that certain derivatives exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, suggesting their potential as therapeutic agents (Küçükgüzel et al., 2013).

Anticancer Activity

Derivatives have also been synthesized as potential anticancer agents, showing remarkable activity against human tumor cell lines. This includes activity against lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancer at low micromolar levels, highlighting the compound's potential in cancer therapy (Sławiński et al., 2012).

Antimicrobial and Antifungal Activities

Another area of research involves synthesizing and evaluating derivatives for in vitro antimicrobial and anticancer activities. These derivatives showed efficacy against various microbial strains and cancer cell lines, suggesting their dual-functional role in combating infections and cancer (Kumar et al., 2014).

Human Carbonic Anhydrase Inhibitors

Derivatives have also been investigated for their binding affinity and selectivity against human carbonic anhydrases, with some showing low nanomolar affinity against cancer-related enzymes. This indicates their potential in developing inhibitors with higher selectivity for particular isozymes (Balandis et al., 2020).